Cas no 436827-13-3 (N-(4-acetylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide)

• Product Name: N-(4-acetylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
• CAS No: 436827-13-3
• MF: C₁₇H₁₄N₂O₅S
• MW: 358.368463039398
• CID: 5474750
• Update Time: 2025-05-24

N-(4-acetylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• N-(4-acetylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

• Inchi： 1S/C17H14N2O5S/c1-11(20)12-6-8-13(9-7-12)18-16(21)10-19-17(22)14-4-2-3-5-15(14)25(19,23)24/h2-9H,10H2,1H3,(H,18,21)
• InChI Key： FUYKFFDGTIWUEO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CN1C(=O)C2=CC=CC=C2S1(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

N-(4-Acetylphenyl)-2-(1,1,3-Trioxy-2,3-Dihydro-1λ⁶,2-Benzothiazol-2-yl)acetamide: A Comprehensive Overview

N-(4-Acetylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ⁶,2-benzothiazol-2-yl)acetamide (CAS No. 436827-13-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the research and development of this compound.

The chemical structure of N-(4-acetylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ⁶,2-benzothiazol-2-yl)acetamide is characterized by a benzothiazole core with a unique trioxo substitution and an acetylphenyl group. The benzothiazole moiety is a heterocyclic ring system consisting of a benzene ring fused with a thiazole ring. The presence of the trioxo group (O₃) and the acetylphenyl substituent imparts distinct chemical and biological properties to the molecule.

The synthesis of N-(4-acetylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ⁶,2-benzothiazol-2-yl)acetamide typically involves several steps. One common approach is to start with 2-aminothiophenol and react it with an appropriate acylating agent to form the corresponding thioamide. This intermediate is then oxidized to form the trioxo derivative. Subsequent reactions with acetyl chloride or another acetylating agent yield the final product. Recent advancements in synthetic methodologies have focused on improving the efficiency and yield of these reactions, making the compound more accessible for large-scale production.

In terms of biological properties, N-(4-acetylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ⁶,2-benzothiazol-2-yl)acetamide has shown promising activity in various biological assays. Studies have demonstrated its potential as an antimicrobial agent, particularly against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae. The compound's ability to disrupt bacterial cell walls and inhibit essential metabolic pathways makes it a valuable candidate for developing new antibiotics.

Additionally, research has explored the antioxidant properties of N-(4-acetylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ⁶,2-benzothiazol-2-yl)acetamide. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress-related damage in cells. Preliminary studies have indicated that this compound can effectively scavenge reactive oxygen species (ROS), suggesting its potential use in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The pharmacological profile of N-(4-acetylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ⁶,2-benzothiazol-2-yl)acetamide has also been investigated. In vitro and in vivo studies have shown that it exhibits good solubility and stability under physiological conditions. These properties are essential for ensuring effective drug delivery and bioavailability. Furthermore, the compound has demonstrated low toxicity in preliminary toxicity studies, making it a promising candidate for further clinical development.

Recent clinical trials have focused on evaluating the safety and efficacy of N-(4-acetylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ⁶,2-benzothiazol-2-yl)acetamide in treating various conditions. Early-phase trials have shown promising results in reducing bacterial infections and oxidative stress markers in patients. However, more extensive clinical trials are needed to fully assess its therapeutic potential and long-term safety profile.

In conclusion, N-(4-acetylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ⁶,2-benzothiazol-2-yl)acetamide (CAS No. 436827-13-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an intriguing subject for further investigation. As research continues to advance, this compound may pave the way for new therapeutic strategies in combating bacterial infections and oxidative stress-related diseases.